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Compound of Interest

Compound Name: Nickel bis(2-ethylhexanoate)

CAS No.: 4454-16-4

Cat. No.: B1584306

Get Quote

Part 1: Executive Summary & Immediate Action
Card
Nickel bis(2-ethylhexanoate) (CAS: 4454-16-4) presents a dual hazard profile: it is a

Category 1A Carcinogen and a Reproductive Toxin, while often being dissolved in organic

solvents that introduce flammability risks.[1] Improper disposal not only violates federal/state

regulations but poses severe long-term health risks to laboratory personnel and aquatic

ecosystems.[1]

🚨 Emergency Response: Quick Reference
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Scenario Immediate Action

Skin Contact
Wash with soap and water for 15 min.[1] Do not

use solvents (increases absorption).[1]

Eye Contact
Rinse cautiously with water for 15 min.[1][2][3]

Remove contact lenses if present.[1]

Small Spill (<500 mL)
Evacuate area. Don PPE.[1][2][3] Absorb with

vermiculite/sand.[1] Do not flush to drain.

Large Spill (>500 mL)
Evacuate lab.[1] Close doors. Call

EHS/Emergency Response immediately.

Fire
Use Dry Chemical, CO2, or Foam.[2] Do not use

water jet (spreads the chemical).[1]

Part 2: Chemical Profile & Hazard Assessment[1][2]
[4]
Understanding the molecular nature of this compound is critical for safe disposal.[1] It is an

organometallic salt, meaning the nickel is bound to an organic acid (2-ethylhexanoic acid).[1]

This makes it lipophilic, facilitating skin absorption more readily than inorganic nickel salts.[1]
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Property Data Relevance to Disposal

CAS Number 4454-16-4
Unique identifier for waste

manifests.[1]

Physical State
Viscous Liquid (often in

solvent)

Requires leak-proof secondary

containment.[1]

Flash Point Variable (Solvent dependent)

Often <60°C (140°F),

triggering D001 (Ignitable).[1]

[4]

GHS Classification
Carcinogen 1A, Repr.[2][3] 1B,

Skin Sens. 1

Zero-tolerance for drain

disposal.[1]

Aquatic Toxicity Acute/Chronic Cat 1
Classified as "Marine

Pollutant" for shipping.[1]

Part 3: Regulatory Framework (RCRA & State)[1]
The regulatory status of Nickel bis(2-ethylhexanoate) depends on your location and the

solvent carrier.[1]

Federal (EPA/RCRA) Status[1][6]
Toxicity Characteristic: Nickel is NOT a TC metal under federal 40 CFR 261.24 (unlike Lead

or Cadmium).[1] It does not trigger a "D" code for toxicity by itself.[1]

Ignitability: If the compound is in a solvent (e.g., mineral spirits) with a flash point <60°C, it is

a D001 Ignitable Waste.[1][4]

Listing: It is not a P-listed or U-listed waste.

State-Specific Regulations (California & Others)
Critical Warning: Many states, notably California, regulate Nickel compounds more strictly than

the EPA.[1]

California Waste Code: Nickel is a "Toxic" waste in CA.[1]
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Restricted Waste: Liquids with Nickel ≥ 134 mg/L.[1]

Common Codes:121 (Alkaline solution with metals) or 751 (if halogenated solvents are

present, though rare for this compound).[1]

Washington State: Regulates dangerous waste under WAC 173-303.[1]

Part 4: Personal Protective Equipment (PPE) Matrix
The lipophilic nature of the 2-ethylhexanoate ligand allows this nickel compound to penetrate

standard nitrile gloves upon prolonged contact.[1]

PPE Type Recommendation Scientific Rationale

Gloves (Splash) Double Nitrile (min 5 mil)

Adequate for incidental splash

only.[1] Change immediately

upon contact.

Gloves (Handling)
Butyl Rubber or Silver

Shield/4H

Required for spill cleanup or

prolonged handling.[1] 2-

ethylhexanoic acid degrades

nitrile over time.[1]

Respiratory P100 / N95 (if aerosolized)

Nickel compounds are potent

respiratory sensitizers (Asthma

hazard).[1]

Body Tyvek Lab Coat + Apron

Prevent clothing

contamination; laundering

nickel-contaminated clothes is

discouraged.[1]

Part 5: Step-by-Step Disposal Protocol
Core Directive: Do not attempt to neutralize or chemically treat this waste in the laboratory. The

risk of generating toxic nickel carbonyl or uncontrolled exothermic reactions outweighs the

benefits.[1] Use a "Pack and Ship" model.

Workflow Diagram: Disposal Decision Tree
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Waste Generation

Is material Liquid or Solid?

Liquid Waste Solid Waste
(Contaminated Debris)

Does it contain
Flammable Solvents?

Collect in Haz Waste
Solids Bin (Double Bagged)

Classify: D001 (Ignitable)
+ Toxic (State)

Yes (FP < 60°C)

Classify: Toxic Only
(Environmentally Hazardous)

No

Collect in HDPE or Glass
(Screw Cap)

Label: 'Hazardous Waste'
Constituents: Nickel 2-ethylhexanoate

Hazards: Carcinogen, Combustible

Request EHS Pickup

Click to download full resolution via product page

Figure 1: Decision logic for classifying and containerizing Nickel bis(2-ethylhexanoate) waste.
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Detailed Protocol
Segregation:

Keep separate from Strong Oxidizers (e.g., Peroxides, Nitric Acid) to prevent fire.[1]

Keep separate from Strong Acids to prevent the release of fumes or displacement of the

organic ligand.[1]

Containerization:

Liquids: Use amber glass or HDPE bottles. The cap must have a chemically resistant liner

(Teflon/PTFE preferred).[1]

Solids: Contaminated wipes, gloves, and mats must go into a dedicated "Hazardous Solid

Waste" bin, double-bagged in 6-mil polyethylene bags.[1]

Sharps: If needles were used, they must go into a sharps container labeled "Chemical

Contaminated Sharps."[1]

Labeling Requirements:

Must Include: "Hazardous Waste."[1][5][6][7]

Chemical Name: "Nickel bis(2-ethylhexanoate) in [Solvent Name]."

Hazard Checkboxes: Check "Toxic" and "Ignitable" (if applicable).[1]

Storage:

Store in a secondary containment tray (polypropylene) capable of holding 110% of the

volume.

Keep in a flammable safety cabinet if the solvent carrier is combustible.[1]

Part 6: Spill Management Workflow
Pre-requisite: Only attempt cleanup if the spill is <500 mL and you have been trained.[1]

Otherwise, evacuate.
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1. Assess Volume
& Hazard

2. Don PPE
(Goggles, Butyl Gloves)

3. Containment
(Sand/Vermiculite)

4. Clean Up
(Scoop to Bag)

5. Decontaminate
(Soap/Water Wash)

6. Disposal
(Label as Haz Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for minor spill management.

Critical Spill Note:

DO NOT use water to wash the spill into a floor drain.[1] This compound is very toxic to

aquatic life with long-lasting effects.[1][2][3]

Absorbent: Use inert clay, vermiculite, or commercial spill pads.[1]

Decontamination: After bulk removal, wipe the surface with a soap/water solution.[1] Collect

these wipes as hazardous waste.[1]

Part 7: Transportation & Professional Disposal[1]
When handing over to a waste vendor, ensure the Department of Transportation (DOT)

description is accurate.[1]

Parameter Description

UN Number
UN 3082 (if pure) or UN 1993 (if ignitable

solvent)

Proper Shipping Name
Environmentally hazardous substance, liquid,

n.o.s.[1] (Nickel bis(2-ethylhexanoate))

Hazard Class 9 (Miscellaneous) or 3 (Flammable)

Packing Group III

Marine Pollutant Yes (Must be marked on manifest)

Disposal Method: The industry standard for this waste is Fuel Blending (if high BTU solvent) or

Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility.[1] This ensures the
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destruction of the organic component and capture of the nickel in the ash for

stabilization/landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nickel-bis-2-ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1584306/docs#proper-disposal-procedures-for-nickel-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1584306/docs#proper-disposal-procedures-for-nickel-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1584306/docs#proper-disposal-procedures-for-nickel-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1584306/docs#proper-disposal-procedures-for-nickel-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1584306?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

